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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of NuPro®, a yeast-based protein source, and

conventional soybean meal in poultry diets. The following sections detail their respective

impacts on key performance indicators, gut health, and underlying physiological mechanisms,

supported by experimental data.

Performance Metrics: A Quantitative Overview
The performance of NuPro® as a feed ingredient has been evaluated in several studies, often

as a supplement or partial replacement for other protein sources in a basal diet that typically

includes soybean meal. Direct head-to-head comparisons with soybean meal as the primary

protein source are limited. However, analysis of available data provides valuable insights into

its potential benefits.

Table 1: Effect of NuPro® Supplementation on Broiler Performance (Data compiled from

multiple studies)
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Performance
Metric

Control (No
NuPro®)

NuPro®
Supplementati
on

Percentage
Change

Study
Reference(s)

Feed Conversion

Ratio (FCR)

Day 0-42 1.80

1.75 (2%

NuPro® first 7d

& 35-42d)

-2.8% [1]

Day 35 1.68
1.62 (2%

NuPro® first 7d)
-3.6% [1]

Body Weight (g)

Day 42 2,500
2,550 (2%

NuPro®)
+2.0% [1]

Feed Intake (

g/bird/day )

Day 1-7
No significant

difference

No significant

difference
- [1]

Note: Performance data for soybean meal varies significantly based on inclusion level,

processing method, and the presence of other dietary components. Soybean meal is a

standard and highly effective protein source in poultry diets, and its performance is well-

established.

Gut Health and Integrity
A crucial aspect of any feed ingredient is its impact on the gastrointestinal health of the animal.

Both NuPro® and soybean meal have distinct effects on the gut microbiome and intestinal

morphology.

Gut Microbiology
NuPro®, being a yeast extract rich in nucleotides and other bioactive compounds, has been

shown to modulate the gut microbiota. Notably, studies have demonstrated its efficacy in
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reducing the load of pathogenic bacteria such as Clostridium perfringens, a key agent in

necrotic enteritis.[2]

Soybean meal, while a valuable protein source, contains anti-nutritional factors like

oligosaccharides (stachyose and raffinose) which can influence the gut microbiome. High levels

of these indigestible sugars can lead to a reduction in microbial diversity in the ceca of young

broilers.[3] However, fermented soybean meal has been shown to shift the cecal microbial

community towards a healthier balance by increasing the abundance of beneficial bacteria.[4]

Intestinal Morphology
The structure of the intestinal lining is critical for nutrient absorption. Supplementation with

nucleotides, a key component of NuPro®, has been demonstrated to improve intestinal

morphology by increasing villus height.[5] Yeast extracts, in general, have been shown to have

beneficial effects on gut development by increasing the absorptive area and the mucus layer.[6]

Similarly, processed soybean meal and soybean-derived bioactive peptides have been found to

enhance intestinal morphology. Studies have shown that fermented soybean meal can

significantly increase ileum villus length and width.[7] Soybean bioactive peptides have also

been shown to increase intestinal villus height and upregulate the expression of tight junction

proteins, which are crucial for maintaining the gut barrier function.[8][9]

Table 2: Comparative Effects on Gut Health Parameters

Parameter NuPro® Soybean Meal

Gut Microbiota
Reduces Clostridium

perfringens[2]

High levels of indigestible

oligosaccharides may reduce

microbial diversity.[3]

Fermented SBM can increase

beneficial bacteria.[4]

Intestinal Morphology Increases villus height.[5]

Fermented SBM and bioactive

peptides can increase villus

height and improve gut barrier

function.[7][9]
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Experimental Protocols
The following outlines a typical experimental design for evaluating the performance of a feed

additive like NuPro® in broiler chickens, based on methodologies reported in the cited

literature.

Objective: To evaluate the effect of dietary supplementation of NuPro® on the growth

performance, feed efficiency, and gut health of broiler chickens.

Experimental Animals: Day-old male broiler chicks of a commercial strain (e.g., Ross 308).

Housing: Birds are housed in environmentally controlled floor pens with fresh litter.

Temperature and lighting programs follow standard commercial practices.

Dietary Treatments:

Control Group: A basal diet formulated to meet or exceed the nutritional requirements of

broilers, with soybean meal as a primary protein source.

Treatment Group(s): The basal diet supplemented with NuPro® at varying inclusion levels

(e.g., 1%, 2%) and for different durations (e.g., starter phase only, entire growth period).

Data Collection:

Performance: Body weight and feed intake are recorded weekly. Feed conversion ratio

(FCR) is calculated (feed intake / body weight gain).

Gut Health: At the end of the trial (e.g., day 42), a subset of birds from each treatment is

euthanized for sample collection.

Intestinal Morphology: Sections of the duodenum, jejunum, and ileum are collected for

histological analysis to measure villus height and crypt depth.

Gut Microbiology: Cecal contents are collected for microbial analysis (e.g., 16S rRNA

sequencing) to assess microbial diversity and composition.

Statistical Analysis: Data are analyzed using appropriate statistical models (e.g., ANOVA) to

determine the significance of treatment effects.
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Preparation Phase

Rearing Phase (e.g., 42 days)

Analysis Phase

Procure Day-Old Broiler Chicks

Randomly Allocate Chicks to Treatment Groups
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Formulate Experimental Diets
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Monitor Bird Health and Environmental Conditions

Euthanize a Subset of Birds for Sample Collection
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- Body Weight
- Feed Intake

Calculate Feed Conversion Ratio (FCR)

Statistical Analysis of All Data
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Experimental Workflow for a Poultry Feed Trial
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Signaling Pathways: A Conceptual Framework
The distinct nutritional profiles of NuPro® and soybean meal are likely to influence different

signaling pathways related to gut health and immunity in poultry.

NuPro®, with its high concentration of nucleotides and glutamic acid, is expected to directly

support rapidly dividing cells, such as those in the intestinal lining and the immune system.

Nucleotides are crucial for the synthesis of DNA and RNA, and their dietary supplementation

can enhance both cell-mediated and humoral immune responses.[10][11] Glutamic acid serves

as a primary energy source for enterocytes, further promoting gut integrity.

Soybean meal provides a rich source of amino acids and bioactive compounds like isoflavones.

The amino acid profile is critical for protein synthesis and overall growth. Soy isoflavones have

been shown to possess immunomodulatory and antioxidant properties.[12] However, anti-

nutritional factors in soybean meal can also trigger inflammatory responses in the gut if not

properly managed through processing.

The diagram below illustrates the potential differential impact of NuPro® and soybean meal on

key gut health and immune signaling pathways.
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Potential Impact on Gut Health Signaling

Conclusion
NuPro® demonstrates potential as a valuable feed ingredient in poultry nutrition, particularly in

supporting gut health and improving feed efficiency, likely through the provision of readily

available nucleotides and other functional components. While soybean meal remains a

cornerstone of poultry diets due to its excellent amino acid profile and cost-effectiveness, its
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anti-nutritional factors require careful management. The choice between or the combination of

these ingredients will depend on specific production goals, the health status of the flock, and

economic considerations. Further direct comparative studies are warranted to fully elucidate

the distinct physiological impacts and potential synergies of NuPro® and soybean meal in

poultry diets.
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To cite this document: BenchChem. [NuPro® vs. Soybean Meal: A Comparative
Performance Analysis in Poultry Nutrition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166724#nupro-s-performance-compared-to-
soybean-meal-in-poultry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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